[1-(Furan-2-yl)ethyl](oxolan-2-ylmethyl)amine

• Molecular Formula: C11H17NO2
• Molecular Weight: 195.26 g/mol
• IUPAC Name: 1-(furan-2-yl)-N-(oxolan-2-ylmethyl)ethanamine
• InChI: InChI=1S/C11H17NO2/c1-9(11-5-3-7-14-11)12-8-10-4-2-6-13-10/h3,5,7,9-10,12H,2,4,6,8H2,1H3
• InChI Key: SBGRPHFBZRNBLY-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CO1)NCC2CCCO2

Description

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(Furan-2-yl)ethylamine typically involves the reaction of furan derivatives with oxolane derivatives under specific conditions. The exact synthetic routes and reaction conditions can vary, but common methods include:

Nucleophilic substitution reactions: where a furan derivative reacts with an oxolane derivative in the presence of a base.

Catalytic hydrogenation: to reduce any double bonds present in the intermediate compounds.

Industrial Production Methods: Industrial production methods for 1-(Furan-2-yl)ethylamine are not well-documented in the public domain. large-scale synthesis would likely involve optimized versions of the laboratory methods, focusing on yield, purity, and cost-effectiveness.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: This compound can undergo oxidation reactions, typically using oxidizing agents like potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be performed using hydrogen gas in the presence of a palladium catalyst.

Substitution: Nucleophilic substitution reactions are common, especially involving the amine group.

Common Reagents and Conditions:

Oxidizing agents: Potassium permanganate, chromium trioxide.

Reducing agents: Hydrogen gas with palladium catalyst.

Bases: Sodium hydroxide, potassium carbonate.

Major Products:

Oxidation: Products may include carboxylic acids or aldehydes.

Reduction: Products typically include alcohols or amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

Chemistry:

• Used as a building block in organic synthesis.
• Studied for its reactivity and stability under various conditions.

Biology:

• Potential applications in the development of bioactive molecules.
• Studied for its interactions with biological macromolecules.

Medicine:

• Investigated for potential pharmacological properties.
• May serve as a lead compound in drug discovery.

Industry:

• Used in the synthesis of specialty chemicals.
• Potential applications in materials science.

Mechanism of Action

The exact mechanism of action for 1-(Furan-2-yl)ethylamine is not well-documented. its effects are likely mediated through interactions with specific molecular targets, such as enzymes or receptors, leading to changes in biochemical pathways.

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name : 1-(Furan-2-yl)ethylamine
• CAS Number : 1021035-01-7
• Molecular Formula: C₁₁H₁₇NO₂
• Molecular Weight : 195.26 g/mol
• Structure : Combines a furan-2-yl ethyl group and an oxolan-2-ylmethyl (tetrahydrofuran-derived) moiety linked via a secondary amine.

Key Features :

• Limited data on its specific applications are available, but structural analogs are used as intermediates in drug discovery and agrochemicals .

Comparison with Structurally Similar Compounds

Structural Analogs and Their Properties

Below is a comparative analysis of 1-(Furan-2-yl)ethylamine with related compounds, focusing on structural variations and physicochemical properties:

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Structural Differences	Physicochemical/Functional Properties	References
1-(Furan-2-yl)ethylamine	C₁₁H₁₇NO₂	195.26	Base structure with furan and oxolan groups	- No explicit data on boiling point or solubility. - Likely moderate polarity due to heterocyclic moieties.
(5-Methylfuran-2-yl)methylamine	C₁₁H₁₇NO₂	195.26	Methyl substitution at furan-5 position	- Similar molecular weight but altered steric/electronic effects due to methyl group.
1-(3-Methylthiophen-2-yl)ethylamine	C₁₂H₁₉NOS	225.35	Thiophene replaces furan; methyl at thiophene-3	- Increased lipophilicity from thiophene. - Potential for altered reactivity in electrophilic substitution.
1-(Furan-2-yl)-2-methylpropan-1-amine	C₈H₁₃NO	139.20	Branched alkyl chain; lacks oxolan group	- Lower molecular weight. - Boiling point: 68–69°C at 9 Torr. - pKa ≈ 9.66 (predicted).
[1-(Furan-2-yl)ethyl][1-(naphthalen-1-yl)ethyl]amine	C₁₈H₁₉NO	265.35	Naphthalene replaces oxolan group	- Enhanced aromaticity and bulkiness. - Potential fluorescence or π-π stacking interactions.
1-(3-(Furan-2-yl)-1,2,4-oxadiazol-5-yl)-3-(methylthio)propan-1-amine oxalate	C₁₂H₁₅N₃O₆S	329.33	Oxadiazole ring; methylthio and oxalate groups	- Higher molecular weight and complexity.- Likely improved thermal stability due to oxadiazole.

Biological Activity

1-(Furan-2-yl)ethylamine is an organic compound characterized by its unique structural features, including a furan moiety and an oxolane (tetrahydrofuran) group. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including antimicrobial properties and neuroprotective effects. This article provides a comprehensive overview of the biological activity of this compound, supported by data tables and relevant research findings.

Antimicrobial Properties

Research indicates that derivatives of 1-(Furan-2-yl)ethylamine exhibit significant antimicrobial activity against various bacterial strains. For instance, studies have shown effectiveness against both Gram-positive and Gram-negative bacteria, suggesting a broad spectrum of action.

Bacterial Strain	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	64 µg/mL
Pseudomonas aeruginosa	128 µg/mL

These findings highlight the potential of this compound as a lead structure for developing new antimicrobial agents.

Neuroprotective Effects

The neuroprotective properties of 1-(Furan-2-yl)ethylamine have been explored in various models of neuronal injury. Compounds with similar structures have shown the ability to protect neuronal cells from oxidative stress and apoptosis.

In vitro studies demonstrated that treatment with this compound reduced cell death in neuronal cell lines exposed to toxic agents, such as glutamate and hydrogen peroxide. The mechanism appears to involve the modulation of signaling pathways related to cell survival and apoptosis.

Case Study 1: Antimicrobial Efficacy

In a controlled laboratory study, 1-(Furan-2-yl)ethylamine was tested against a panel of bacterial pathogens. The results indicated that the compound exhibited dose-dependent inhibition, with significant effects observed at concentrations above 32 µg/mL. The study concluded that the compound could serve as a promising candidate for further development in treating bacterial infections.

Case Study 2: Neuroprotection in Animal Models

A recent study investigated the neuroprotective effects of 1-(Furan-2-yl)ethylamine in a rat model of ischemic stroke. Rats treated with the compound showed improved neurological scores and reduced infarct size compared to control groups. Histological analysis revealed decreased markers of oxidative stress and inflammation in treated animals, supporting the hypothesis that the compound may exert protective effects through antioxidant mechanisms .

The biological activity of 1-(Furan-2-yl)ethylamine is thought to stem from its ability to interact with various molecular targets within cells. These interactions may include:

• Binding to Receptors : The compound may bind to specific receptors involved in cell signaling pathways, influencing cellular responses.
• Modulation of Enzymatic Activity : It may inhibit or activate enzymes that play crucial roles in metabolic pathways, contributing to its antimicrobial and neuroprotective effects.